9-isobutyl-6-nitro-2,3,4,9-tetrahydro-1H-carbazole

• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol
• IUPAC Name: 9-(2-methylpropyl)-6-nitro-1,2,3,4-tetrahydrocarbazole
• InChI: InChI=1S/C16H20N2O2/c1-11(2)10-17-15-6-4-3-5-13(15)14-9-12(18(19)20)7-8-16(14)17/h7-9,11H,3-6,10H2,1-2H3
• InChI Key: UZZVISNWYFEJRZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(CCCC2)C3=C1C=CC(=C3)[N+](=O)[O-]

Description

9-isobutyl-6-nitro-2,3,4,9-tetrahydro-1H-carbazole is a useful research compound. Its molecular formula is C16H20N2O2 and its molecular weight is 272.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-nitro-2,3,4,9-tetrahydro-1H-carbazole (250 mg, 1.16 mmol) and potassium carbonate (479 mg, 3.47 mmol) in DMF (8 mL) was added 1-bromo-2-methylpropane (0.314 mL, 2.89 mmol), and the mixture was stirred at 70° C. for 14 hr. The reaction mixture was cooled, and to the reaction solution was added water, and the mixture was extracted with ethyl acetate. The organic layer was washed with water and saturated brine, and dried, and the solvent was evaporated under reduced pressure. The obtained residue was purified by silica gel column chromatography (solvent gradient; 5 to 55% ethyl acetate/hexane) to give 9-isobutyl-6-nitro-2,3,4,9-tetrahydro-1H-carbazole (296 mg, 1.087 mmol, 94%) as a yellow powder.